Cas no 1896235-12-3 (tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate
• CAS No: 1896235-12-3
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5806528
• PubChem ID: 115071748
• Update Time: 2025-06-28

tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate
• EN300-1871930
• tert-butyl N-[1-(pyrrolidin-2-yl)cyclopentyl]carbamate
• 1896235-12-3

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-14(8-4-5-9-14)11-7-6-10-15-11/h11,15H,4-10H2,1-3H3,(H,16,17)
• InChI Key： UCDDHZJZYNZEMT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCC1)C1CCCN1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate

Professional Introduction to Compound with CAS No 1896235-12-3 and Product Name: tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate

The compound with the CAS number 1896235-12-3 and the product name tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, featuring a tert-butyl group attached to a N-1-(pyrrolidin-2-yl)cyclopentylcarbamate moiety, suggests a versatile scaffold that could be exploited for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the design and synthesis of molecules that incorporate heterocyclic frameworks, such as pyrrolidine derivatives, due to their widespread presence in biologically active compounds. The pyrrolidin-2-yl group in this compound is particularly noteworthy, as it is known to enhance the pharmacological activity of various drug candidates by improving solubility, bioavailability, and metabolic stability. This feature makes tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate a promising candidate for further investigation in drug discovery.

The cyclopentylcarbamate moiety further contributes to the compound's complexity and potential utility. Carbamate groups are frequently employed in medicinal chemistry due to their ability to act as pharmacophores, influencing both the physical properties and biological activity of a molecule. The incorporation of a cyclopentyl ring into the carbamate structure can lead to enhanced binding affinity and selectivity, which are critical factors in the development of effective pharmaceuticals. This combination of structural elements positions tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate as a valuable scaffold for the synthesis of novel compounds with therapeutic potential.

Recent studies have highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental techniques have been instrumental in elucidating how specific functional groups contribute to the overall pharmacological profile of a compound. In the case of tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate, both computational studies and experimental assays have suggested that its unique structural features may confer desirable properties such as high affinity for target enzymes or receptors, low toxicity, and improved pharmacokinetic characteristics.

The synthesis of this compound involves sophisticated organic chemistry techniques that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework efficiently. These approaches not only enhance the feasibility of producing tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate but also provide insights into general strategies for designing similar molecules with tailored properties.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Researchers are currently exploring its efficacy in various disease models, including neurological disorders, inflammation, and cancer. Preliminary findings indicate that derivatives of this compound may exhibit potent biological activity by modulating key signaling pathways involved in these conditions. Such discoveries underscore the importance of investing in fundamental research to uncover novel therapeutic agents like tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate.

The development of new pharmaceuticals is a multi-step process that requires rigorous testing to ensure safety and efficacy before human use. Preclinical studies are essential for evaluating the pharmacological properties of compounds such as this one. These studies involve detailed assessments of absorption, distribution, metabolism, excretion (ADME), toxicity (TOX), and mechanism of action (MOA). By thoroughly characterizing these parameters, researchers can identify promising candidates for further clinical development while minimizing potential risks.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists, biologists, pharmacologists, and computational scientists must work together to translate basic discoveries into tangible therapeutic solutions. The case of tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate exemplifies how integrating knowledge from multiple disciplines can lead to innovative approaches in drug design. This collaborative spirit is essential for driving progress in modern medicine.

As our understanding of biology and chemistry continues to evolve, so do the tools available for drug discovery. Next-generation technologies such as high-throughput screening (HTS), CRISPR gene editing, and artificial intelligence (AI) are revolutionizing how we identify and develop new drugs. These advancements are particularly relevant for compounds like tert-butyl N-1-(pyrrolidin-2-yl)cyclopentylcarbamate, which may benefit from automated synthesis platforms or machine learning algorithms to accelerate their development pipeline.

In conclusion,tert-butyl N-1-(pyrrolidin-2-yI)cyclopentYlcarbamate (CAS No 1896235 12 3) represents a significant contribution to pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its development underscores the importance of innovative research approaches in addressing global health challenges. As scientists continue to explore its properties and applications,this compound holds promise as a valuable tool for advancing medical science into the future.